
A Technical Guide to Pentadecanoic Acid-d29 for
Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pentadecanoic acid-d2

Cat. No.: B15570794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercially available deuterated

form of pentadecanoic acid, specifically Pentadecanoic acid-d29. While the requested

"Pentadecanoic acid-d2" is not a commonly available isotopic variant, the highly deuterated

Pentadecanoic acid-d29 serves as an excellent internal standard and tracer for research in

metabolism, drug development, and cellular signaling. This guide details commercial suppliers,

technical specifications, experimental protocols, and key signaling pathways associated with

pentadecanoic acid.

Commercial Suppliers and Product Specifications
Pentadecanoic acid-d29 is available from several reputable suppliers of research chemicals.

The following tables summarize the key quantitative data for their offerings to facilitate

comparison.

Table 1: Commercial Suppliers of Pentadecanoic Acid-d29
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Supplier Product Name
Catalog
Number

Purity
Isotopic
Enrichment

Cayman

Chemical

Pentadecanoic

Acid-d29
28081 ≥98%

≥99% deuterated

forms (d1-d29)

MedChemExpres

s

Pentadecanoic

acid-d29
HY-W004283S1 Not specified

Deuterium

labeled

LGC Standards
Pentadecanoic-

d29 Acid
CDN-D-4020

min 98%

Chemical Purity
98 atom % D

ChemicalBook
PENTADECANO

IC-D29 ACID
CB5212956 Not specified Not specified

Table 2: Technical Specifications of Pentadecanoic Acid-d29

Specification
Cayman
Chemical

MedChemExpr
ess

LGC
Standards

ChemicalBook

CAS Number
130348-95-7[1]

[2]
130348-95-7 130348-95-7 130348-95-7[3]

Molecular

Formula
C₁₅HD₂₉O₂[1][2] C₁₅HD₂₉O₂ C₁₅HD₂₉O₂[4]

C₁₅H₃₀O₂

(unlabeled)

Molecular Weight 271.6 g/mol [1] 271.58 g/mol 271.58 g/mol [4]
242.4 g/mol

(unlabeled)[3]

Formulation A solid[1][2] Solid Neat Solid

Storage

Temperature
-20°C[1] Refrigerator[3] Not specified Refrigerator[3]

Solubility

DMF: 25 mg/ml,

DMSO: 10

mg/ml, Ethanol:

25 mg/ml[1][5]

Chloroform

(Slightly),

Methanol

(Slightly)[3]

Not specified

Chloroform

(Slightly),

Methanol

(Slightly)[3]
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Pentadecanoic acid-d29 is primarily utilized as an internal standard for the accurate

quantification of its non-deuterated counterpart in biological samples by mass spectrometry. It

can also be used as a tracer in metabolic studies.

Protocol 1: Quantification of Pentadecanoic Acid in
Plasma using GC-MS with Pentadecanoic Acid-d29 as an
Internal Standard
This protocol is adapted from standard methods for fatty acid analysis in plasma.

1. Materials:

Pentadecanoic acid-d29 (Internal Standard)

Plasma samples

Methanol (HPLC grade)

Hexane (HPLC grade)

Acetyl Chloride

Sodium Bicarbonate (5% w/v solution)

Anhydrous Sodium Sulfate

GC-MS system with a suitable capillary column (e.g., DB-23 or equivalent)

2. Sample Preparation:

Thaw plasma samples on ice.

To 100 µL of plasma in a glass tube, add a known amount of Pentadecanoic acid-d29

solution (e.g., 10 µL of a 100 µg/mL solution in methanol).

Add 2 mL of a methanol:acetyl chloride (50:1 v/v) solution for simultaneous extraction and

derivatization to fatty acid methyl esters (FAMEs).
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Vortex the mixture for 1 minute and incubate at 100°C for 1 hour.

Cool the tubes to room temperature.

Add 1 mL of 5% sodium bicarbonate solution to neutralize the reaction.

Add 2 mL of hexane, vortex for 1 minute, and centrifuge at 2000 x g for 5 minutes to

separate the phases.

Transfer the upper hexane layer containing the FAMEs to a new glass tube.

Dry the hexane extract over anhydrous sodium sulfate.

Transfer the dried extract to a GC vial for analysis.

3. GC-MS Analysis:

Injection Volume: 1 µL

Inlet Temperature: 250°C

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program: Start at 100°C, hold for 2 minutes, ramp to 250°C at 10°C/min,

and hold for 5 minutes.

MS Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Ionization Mode: Electron Ionization (EI) at 70 eV

Acquisition Mode: Selected Ion Monitoring (SIM)

Monitor characteristic ions for pentadecanoic acid methyl ester (e.g., m/z 256) and

pentadecanoic acid-d29 methyl ester (e.g., m/z 285).

Quantification: Create a calibration curve using known concentrations of unlabeled

pentadecanoic acid with a fixed concentration of the d29-internal standard. The ratio of the
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peak area of the analyte to the internal standard is used for quantification.

Protocol 2: In Vitro Cell Culture Experiment to
Investigate the Effects of Pentadecanoic Acid
This protocol describes a general procedure for treating cultured cells with pentadecanoic acid.

1. Materials:

Pentadecanoic acid

Pentadecanoic acid-d29 (for uptake or metabolism studies)

Cell line of interest (e.g., MCF-7 breast cancer cells, C2C12 myotubes)[4][6]

Complete cell culture medium

Serum-free medium

Fatty acid-free Bovine Serum Albumin (BSA)

Ethanol or DMSO (for stock solution)

Phosphate Buffered Saline (PBS)

2. Preparation of Pentadecanoic Acid-BSA Complex:

Prepare a stock solution of pentadecanoic acid (e.g., 100 mM) in ethanol or DMSO.

Prepare a solution of fatty acid-free BSA (e.g., 10%) in serum-free medium.

Warm the BSA solution to 37°C.

Slowly add the pentadecanoic acid stock solution to the warm BSA solution while stirring to

achieve the desired final concentration. The molar ratio of fatty acid to BSA should be

optimized for your cell line, typically between 2:1 and 6:1.

Incubate the mixture at 37°C for 30-60 minutes to allow for complex formation.
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Filter the complex through a 0.22 µm filter to sterilize and remove any precipitates.

3. Cell Treatment:

Seed cells in appropriate culture plates and grow to the desired confluency.

Before treatment, wash the cells with PBS.

Replace the culture medium with the medium containing the pentadecanoic acid-BSA

complex.

Incubate the cells for the desired period (e.g., 24, 48 hours).

After incubation, cells can be harvested for downstream analysis such as Western blotting,

gene expression analysis, or metabolic profiling. For uptake studies using Pentadecanoic
acid-d29, lipids can be extracted and analyzed by mass spectrometry.

Signaling Pathways and Experimental Workflows
Pentadecanoic acid has been shown to modulate several key signaling pathways involved in

cancer, metabolism, and inflammation.

JAK2/STAT3 Signaling Pathway
Pentadecanoic acid has been demonstrated to suppress the JAK2/STAT3 signaling pathway,

which is often dysregulated in cancer.[7] It can inhibit the phosphorylation of both JAK2 and

STAT3, leading to reduced expression of downstream target genes involved in cell survival and

proliferation.[7]
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Caption: Pentadecanoic acid inhibits the IL-6-induced JAK2/STAT3 signaling pathway.
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AMPK and mTOR Signaling Pathways
Pentadecanoic acid can activate AMP-activated protein kinase (AMPK), a central regulator of

cellular energy homeostasis.[8] Activated AMPK can, in turn, inhibit the mammalian target of

rapamycin (mTOR) pathway, which is a key promoter of cell growth and proliferation.[8][9]
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Caption: Pentadecanoic acid activates AMPK, leading to the inhibition of mTORC1.

General Experimental Workflow for Metabolomic
Analysis
The use of Pentadecanoic acid-d29 as an internal standard is a critical step in ensuring the

accuracy of quantitative metabolomic studies of fatty acids.
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Caption: A typical workflow for fatty acid analysis using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15570794#commercial-suppliers-of-pentadecanoic-
acid-d2-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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